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Compound of Interest

Compound Name:
1-Azido-2-hydroxy-3-

tosyloxypropane

CAS No.: 168431-73-0

Cat. No.: B069056

Get Quote

Executive Summary & Strategic Utility
1-Azido-2-hydroxy-3-tosyloxypropane (AHTP) (CAS: 168431-73-0) represents a critical

tactical advantage in the synthesis of functionalized polymers, particularly energetic binders

(like Glycidyl Azide Polymer, GAP) and "Click"-ready scaffolds.

Unlike simple alkyl azides, AHTP is a heterobifunctional synthons containing three distinct

reactive sites with orthogonal potential:

Tosylate (-OTs): A highly reactive leaving group for nucleophilic substitution (

) or base-mediated cyclization.

Secondary Hydroxyl (-OH): A modifiable handle that influences solubility and allows for

branching or crosslinking.

Azide (-N
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): A latent reactive group for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or
energetic applications.

Key Value Proposition: AHTP serves as a stable, storable precursor to the volatile and shock-

sensitive Glycidyl Azide monomer. By utilizing AHTP, researchers can generate the reactive

monomer in situ, significantly mitigating the safety risks associated with storing high-energy

organic azides.

Safety & Handling Protocols (Critical)
WARNING: While AHTP is more stable than glycidyl azide, all organic azides are potentially

explosive.

C/N Ratio Rule: The safety of organic azides is often estimated by the ratio

. AHTP (

) has a ratio of

, generally considered stable. However, removing the tosyl group (e.g., forming glycidyl
azide) drops this ratio to

, creating a high-energy, explosive intermediate.

Metal Avoidance: Never use metal spatulas or needles with azide solutions to prevent the

formation of shock-sensitive heavy metal azides (e.g., copper or lead azide). Use Teflon or

glass tools.

Thermal Limits: Do not heat reaction mixtures containing AHTP above 80°C unless in a

dilute, controlled environment.

Reaction Pathways & Mechanism
The utility of AHTP branches into two primary distinct pathways depending on the reaction

conditions.

Pathway A: In-Situ Monomer Generation (GAP
Synthesis)
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Treatment with a strong base induces intramolecular

displacement of the tosylate by the adjacent alkoxide, closing the ring to form Glycidyl Azide.
This epoxide is then immediately polymerized.

Pathway B: Nucleophilic Functionalization (Click Linker)
Reaction with external nucleophiles (amines, thiols) displaces the tosylate without closing the

ring, tethering the azide group to a polymer backbone or surface.
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Figure 1: Divergent reaction pathways for AHTP. Path A generates the energetic monomer for

polymerization. Path B utilizes the molecule as a linker for functionalization.

Application Protocol I: Synthesis of Glycidyl Azide
Polymer (GAP)
This protocol describes the "Safe-By-Design" synthesis of GAP, where the explosive monomer

is generated and consumed immediately.

Materials
Precursor: 1-Azido-2-hydroxy-3-tosyloxypropane (AHTP).

Base: Sodium Hydroxide (NaOH), 50% aq. solution.

Catalyst (Polymerization): BF

OEt
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(Boron trifluoride etherate) or stannic chloride.

Solvent: Dichloromethane (DCM) or Toluene.

Step-by-Step Methodology
Cyclization (Monomer Formation):

Dissolve AHTP (10 mmol) in DCM (20 mL) in a round-bottom flask.

Cool to 0°C. Add NaOH (50% aq, 1.2 eq) dropwise with vigorous stirring.

Mechanism:[1][2][3][4] The base deprotonates the -OH; the resulting alkoxide displaces

the -OTs group.

Monitor via TLC (disappearance of Tosyl spot). Reaction is typically complete in <2 hours.

Safety Check: Do NOT isolate the neat Glycidyl Azide monomer. Wash the organic phase

with cold water and dry over MgSO

. Keep in solution.

Cationic Polymerization:

Transfer the dry Glycidyl Azide solution to a polymerization vessel under N

atmosphere.

Adjust temperature to 0°C - 10°C.

Add initiator (BF

OEt

, 0.05 eq) slowly.

Allow reaction to proceed for 12-24 hours. The solution will become viscous.

Quenching & Purification:
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Quench with MeOH.

Precipitate the polymer into cold diethyl ether or hexane.

Dry under vacuum at ambient temperature.

Data Specification:

Parameter Target Range Notes

Monomer Conversion >95% Critical for yield

Polymer MW (Mn) 2,000 - 5,000 g/mol Controlled by initiator ratio

| PDI | 1.2 - 1.5 | Typical for cationic ring-opening |

Application Protocol II: Azide Functionalization of
Polyamines
This protocol uses AHTP to attach "Click" handles to a polyamine backbone (e.g., PEI,

Chitosan, or amine-terminated PEG) without forming the epoxide intermediate.

Materials
Substrate: Linear Polyethylenimine (L-PEI) or similar nucleophilic polymer.

Reagent: AHTP (0.5 - 1.0 eq relative to amine groups).

Base: Diisopropylethylamine (DIPEA) (Non-nucleophilic).

Solvent: DMF or DMSO (Polar aprotic required for S

).

Step-by-Step Methodology
Dissolution:

Dissolve the polymer substrate in DMF under inert atmosphere.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add DIPEA (1.5 eq relative to AHTP).

Coupling Reaction:

Add AHTP solution (in DMF) dropwise to the polymer mixture at Room Temperature.

Heat to 50-60°C. Note: Do not exceed 80°C to prevent azide decomposition.

Stir for 24 hours. The amine nucleophile attacks the C3 carbon, displacing the Tosylate.

Purification:

Dialysis against water (MWCO depends on polymer size) to remove unreacted AHTP and

tosylate salts.

Lyophilize to obtain the white/yellowish solid.

Validation:

FTIR: Look for the characteristic Azide peak at ~2100 cm

.

NMR: Verify the presence of the -CH(OH)- proton signals and disappearance of aromatic

Tosyl signals (unless Tosyl was retained, which implies incomplete reaction).

References
Gao, H., & Matyjaszewski, K. (2006). Synthesis of functional polymers with controlled

architecture by atom transfer radical polymerization (ATRP). Progress in Polymer Science.

Link (Context: Functionalization strategies).

Ampleman, G., et al. (2012). Synthesis of Glycidyl Azide Polymer (GAP) and its Derivatives.
Journal of Energetic Materials.

Splendid Lab. (n.d.). Product Catalog: 1-Azido-2-hydroxy-3-tosyloxypropane (CSL-

97597).Link (Source of commercial availability and structure confirmation).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.progpolymsci.2009.04.002
https://www.benchchem.com/product/b069056/docs?utm_src=pdf-body#application-note-1-azido-2-hydroxy-3-tosyloxypropane-in-polymer-synthesis
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsplendidlab.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BLD Pharm. (n.d.). Click Chemistry Linkers: Azido-tosylate derivatives.Link (Classification as

Click Reagent).

ChemicalBook. (2023).[5] 1-Azido-2-hydroxy-3-tosyloxypropane Properties and

Safety.Link (Physicochemical data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. masterorganicchemistry.com [masterorganicchemistry.com]

2. WO2019043559A1 - Direct synthesis of glycidyl azide polymers - Google Patents
[patents.google.com]

3. mdpi.com [mdpi.com]

4. Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane - PMC
[pmc.ncbi.nlm.nih.gov]

5. 1-AZIDO-2-HYDROXY-3-TOSYLOXYPROPANE | 168431-73-0 [chemicalbook.com]

To cite this document: BenchChem. [Application Note: 1-Azido-2-hydroxy-3-tosyloxypropane
in Polymer Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069056/docs#application-note-1-azido-2-hydroxy-3-
tosyloxypropane-in-polymer-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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